Cas no 6164-79-0 (methyl pyrazine-2-carboxylate)

• Product Name: methyl pyrazine-2-carboxylate
• CAS No: 6164-79-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00014611
• CID: 46465
• PubChem ID: 72662
• Update Time: 2025-10-22

methyl pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-pyrazinecarboxylate
• Methyl pyrazinecarboxylate
• Pyrazinecarboxylic acid methyl ester
• Methyl pyrazinoate~Pyrazinecarboxylic acid methyl ester
• Methyl pyrazine-2-carboxylate
• N-(4-METHOXYBENZYL) 5-BROMOPICOLINAMIDE
• 2-Pyrazinecarboxylic Acid Methyl Ester
• MFCD00014611
• UNII-90NZ6P9NG2
• 2-methoxycarbonylpyrazine
• Pyrazinoic acid methyl ester
• 3-methylpyrazine-2-carboxylate;Methyl 2-pyrazinecarboxylate
• Methyl pyrazine 2-carboxylate
• AM20070418
• PYRAZINAMIDE IMPURITY A [EP IMPURITY]
• 6164-79-0
• Methylpyrazine-2-carboxylate
• F2145-0361
• FT-0636013
• pyrazine carboxylate methyl ester
• AN-652/40184635
• Q63399729
• SY006191
• OSM-S-147
• SCHEMBL108950
• AC-23437
• 90NZ6P9NG2
• NSC32337
• DTXSID4064131
• Pyrazine-2-carboxylic acid, methyl ester
• A8541
• M2015
• InChI=1/C6H6N2O2/c1-10-6(9)5-4-7-2-3-8-5/h2-4H,1H3
• EINECS 228-198-6
• CCG-321173
• Methyl pyrazinoate
• Z18351140
• methyl 2-pyrazine carboxylate
• BCP23402
• NSC 32337
• 2-Pyrazinecarboxylic acid, methyl ester
• CS-0080007
• TWIIRMSFZNYMQE-UHFFFAOYSA-
• AKOS000266751
• NSC-32337
• NS00014421
• EN300-100508
• methyl-2-pyrazine carboxylate
• TS-03568
• Pyrazinecarboxylic acid, methyl ester
• Methyl 2-pyrazinecarboxylate, 97%
• RB3190
• Methyl2-Pyrazinecarboxylate
• CHEMBL114792
• Pyrazine-2-carboxylic acid methyl ester
• DB-013427
• ALBB-014717
• 2-methylpyrazine carboxylate
• Methyl pyrazin-2-carboxylate
• methyl pyrazine-2-carboxylate

• MDL： MFCD00014611
• Inchi： 1S/C6H6N2O2/c1-10-6(9)5-4-7-2-3-8-5/h2-4H,1H3
• InChI Key： TWIIRMSFZNYMQE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=CN=1)=O
• BRN： 118345

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: powder
• Density: 1.213
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 104°C/7mmHg(lit.)
• Flash Point: 87.1℃
• Refractive Index: 1.513
• PSA: 52.08000
• LogP: 0.26320
• Solubility: Not determined
• Merck: 14,7959

methyl pyrazine-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on methyl pyrazine-2-carboxylate

Recent Advances in the Research of Methyl Pyrazine-2-carboxylate (CAS: 6164-79-0) in Chemical Biology and Pharmaceutical Applications

Methyl pyrazine-2-carboxylate (CAS: 6164-79-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

One of the most notable advancements in the study of methyl pyrazine-2-carboxylate is its role in the synthesis of pyrazine derivatives, which are known for their broad-spectrum biological activities. Recent publications have demonstrated that modifications to the pyrazine core, including the introduction of carboxylate groups, can significantly enhance the compound's pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that methyl pyrazine-2-carboxylate derivatives exhibited potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a lead compound for new antibiotics.

In addition to its antimicrobial properties, methyl pyrazine-2-carboxylate has also been investigated for its anticancer potential. A recent in vitro study conducted by researchers at the National Cancer Institute revealed that certain derivatives of this compound could induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Another area of interest is the compound's application in the synthesis of anti-inflammatory agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that methyl pyrazine-2-carboxylate derivatives could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This suggests that these derivatives may serve as promising candidates for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of methyl pyrazine-2-carboxylate to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method for the efficient synthesis of this compound using environmentally benign reagents, which could facilitate its large-scale production for pharmaceutical applications. This method not only reduces the environmental impact but also enhances the cost-effectiveness of the synthesis process.

In conclusion, methyl pyrazine-2-carboxylate (CAS: 6164-79-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, position it as a valuable scaffold for the development of new therapeutic agents. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies, which could unlock new avenues for treating complex diseases.